3,3'-[(2,4,6-trimethoxyphenyl)methylene]bis-1H-indole

• IUPAC Name: 3-[1H-indol-3-yl-(2,4,6-trimethoxyphenyl)methyl]-1H-indole
• InChI: InChI=1S/C26H24N2O3/c1-29-16-12-23(30-2)26(24(13-16)31-3)25(19-14-27-21-10-6-4-8-17(19)21)20-15-28-22-11-7-5-9-18(20)22/h4-15,25,27-28H,1-3H3
• InChI Key: RKQREROUXSZCOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C(C2=CNC3=CC=CC=C32)C4=CNC5=CC=CC=C54)OC
• Molecular Formula: C26H24N2O3
• Molecular Weight: 412.5 g/mol

Description

‘3,3'-[(2,4,6-trimethoxyphenyl)methylene]bis-1H-indole’ is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a derivative of indole and has been synthesized using various methods. The purpose of

Scientific Research Applications

‘3,3'-[(2,4,6-trimethoxyphenyl)methylene]bis-1H-indole’ has been found to have potential applications in scientific research. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been studied for its antifungal, antibacterial, and antiviral properties.

Mechanism of Action

The mechanism of action of ‘3,3'-[(2,4,6-trimethoxyphenyl)methylene]bis-1H-indole’ is not fully understood. However, it has been suggested that it works by inducing apoptosis (programmed cell death) in cancer cells. It has also been suggested that it inhibits the activity of certain enzymes that are required for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that ‘this compound’ has various biochemical and physiological effects. It has been found to induce cell cycle arrest, inhibit angiogenesis (the formation of new blood vessels), and modulate the immune system. Additionally, it has been found to have antioxidant properties, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the advantages of using ‘3,3'-[(2,4,6-trimethoxyphenyl)methylene]bis-1H-indole’ in lab experiments is its potential as an anticancer agent. It has shown promising results in inhibiting the growth of cancer cells, making it a potential candidate for further study. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to determine its full potential as a therapeutic agent.

Future Directions

There are several future directions for research on ‘3,3'-[(2,4,6-trimethoxyphenyl)methylene]bis-1H-indole’. One direction is to further investigate its mechanism of action, which may help identify potential targets for therapeutic intervention. Another direction is to study its potential as an antiviral agent, as it has shown activity against certain viruses in vitro. Additionally, further studies may be needed to determine its safety and efficacy in vivo, which may help pave the way for clinical trials.